Cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron

• Molecular Formula: C15H16FeO2-6
• Molecular Weight: 284.13 g/mol
• IUPAC Name: cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron
• InChI: InChI=1S/C10H11O2.C5H5.Fe/c1-8(2)10(11)12-7-9-5-3-4-6-9;1-2-4-5-3-1;/h3-6H,1,7H2,2H3;1-5H;/q-1;-5
• InChI Key: RBNVNALLMCQUQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OC[C-]1C=CC=C1.[CH-]1[CH-][CH-][CH-][CH-]1.[Fe]

Description

Cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron, also known as methyl-2-propenoic acid bis(cyclopentadienyl)iron ester, is an organic iron compound. Its molecular structure includes a cyclopentadienyl ring and a methacrylate group. The cyclopentadienyl ring is a five-carbon ring structure with two carbon atoms coordinated to an iron atom. The methacrylate group consists of a methyl and a carboxyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron typically involves the reaction of cyclopentadienyl iron with methacrylic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of a solvent, such as dichloromethane, and a catalyst, such as triethylamine .

Industrial Production Methods

Industrial production of this compound involves similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to control reaction parameters. The product is then purified using techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

Cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron has several scientific research applications:

Chemistry: Used as a catalyst in organic synthesis, particularly in hydrogenation, rearrangement, and cyclization reactions.

Biology: Studied for its potential use in drug delivery systems due to its stability and reactivity.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Used in the production of polymers and as a stabilizer in various chemical processes.

Mechanism of Action

The mechanism of action of cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron involves its ability to participate in various chemical reactions due to the presence of the cyclopentadienyl ring and the methacrylate group. The cyclopentadienyl ring provides stable π-orbitals that can interact with other molecules, facilitating reactions such as addition, elimination, and rearrangement. The iron atom acts as a central coordination site, enhancing the compound’s reactivity and selectivity .

Comparison with Similar Compounds

Similar Compounds

Ferrocenylmethyl methacrylate: Similar structure but with different substituents on the cyclopentadienyl ring.

Cyclopenta-2,4-dien-1-yltrimethylsilane: Contains a trimethylsilyl group instead of a methacrylate group.

Uniqueness

Cyclopenta-2,4-dien-1-ylmethyl 2-methylprop-2-enoate;cyclopentane;iron is unique due to its combination of a cyclopentadienyl ring and a methacrylate group, providing both stability and reactivity. This makes it a versatile compound in various chemical reactions and applications .